Cas no 845298-61-5 (N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide)

N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide is a specialized organic compound featuring a unique molecular structure combining an acetylphenyl group with a phenyl-substituted imidazole thioether linkage. This compound exhibits potential as an intermediate in pharmaceutical and agrochemical synthesis due to its reactive functional groups, including the acetyl moiety and imidazole-thioether bridge. Its structural versatility allows for further derivatization, making it valuable in medicinal chemistry for the development of bioactive molecules. The presence of both electron-withdrawing and electron-donating groups enhances its utility in heterocyclic chemistry, particularly in the design of enzyme inhibitors or receptor modulators. Proper handling under controlled conditions is recommended due to its reactive nature.
N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide structure
845298-61-5 structure
Product Name:N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
CAS No:845298-61-5
MF:C19H17N3O2S
MW:351.422182798386
CID:6509618
Update Time:2025-05-19

N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide
    • Acetamide, N-(3-acetylphenyl)-2-[(5-phenyl-1H-imidazol-2-yl)thio]-
    • Inchi: 1S/C19H17N3O2S/c1-13(23)15-8-5-9-16(10-15)21-18(24)12-25-19-20-11-17(22-19)14-6-3-2-4-7-14/h2-11H,12H2,1H3,(H,20,22)(H,21,24)
    • InChI Key: FDXNYCSMWKFSRT-UHFFFAOYSA-N
    • SMILES: C(NC1=CC=CC(C(C)=O)=C1)(=O)CSC1NC(C2=CC=CC=C2)=CN=1

Experimental Properties

  • Density: 1.33±0.1 g/cm3(Predicted)
  • pka: 11.63±0.10(Predicted)

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Additional information on N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide

Recent Advances in the Study of N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS: 845298-61-5)

N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS: 845298-61-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique imidazole-thioacetamide scaffold, has demonstrated promising biological activities, particularly in the modulation of key cellular pathways involved in inflammation and cancer. Recent studies have explored its potential as a therapeutic agent, with a focus on its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the most notable findings in recent research is the compound's ability to inhibit the activity of specific kinases and transcription factors that play critical roles in disease progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide exhibits potent inhibitory effects on NF-κB signaling, a pathway often dysregulated in inflammatory diseases and cancers. The study employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target proteins.

Further investigations into the pharmacokinetic profile of this compound have highlighted its favorable drug-like properties. A recent preclinical study demonstrated that N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide exhibits good oral bioavailability and metabolic stability, making it a viable candidate for further development. Additionally, the compound showed minimal off-target effects in toxicity screenings, suggesting a high degree of specificity for its intended targets.

The therapeutic potential of N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide extends beyond its anti-inflammatory and anticancer properties. Emerging research has also explored its role in modulating oxidative stress and apoptosis, which could have implications for neurodegenerative diseases and aging. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively scavenges reactive oxygen species (ROS) and protects neuronal cells from oxidative damage, further expanding its potential applications.

Despite these promising findings, challenges remain in the clinical translation of N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide. Current research efforts are focused on optimizing its chemical structure to enhance potency and reduce potential side effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, N-(3-acetylphenyl)-2-(5-phenyl-1H-imidazol-2-yl)sulfanylacetamide (CAS: 845298-61-5) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted biological activities and favorable pharmacokinetic properties position it as a promising candidate for treating a range of diseases. Continued research and development will be essential to fully realize its therapeutic potential and bring it closer to clinical application.

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